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Compound of Interest

Compound Name: (2S)-2-(Methylamino)propan-1-OL

Cat. No.: B1601013

In-depth Technical Guide: (2S)-2-
(Methylamino)propan-1-OL

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S)-2-(Methylamino)propan-1-ol, also known as (S)-N-methylalaninol, is a chiral amino
alcohol of significant interest in synthetic and medicinal chemistry. Derived from the natural
amino acid L-alanine, its stereochemically defined structure makes it a valuable chiral building
block for the synthesis of complex, biologically active molecules.[1] The precise (S)-
configuration at the C-2 position is often a critical determinant for the desired pharmacological
activity of the final pharmaceutical compounds.[1] This guide provides a comprehensive
overview of the molecular structure, stereochemistry, synthesis, and analytical characterization
of (2S)-2-(Methylamino)propan-1-ol, tailored for professionals in research and drug
development.

Molecular Structure and Properties

(2S)-2-(Methylamino)propan-1-ol is a primary alcohol and a secondary amine with a single
stereocenter at the second carbon of the propanol backbone.

General and Physicochemical Properties
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Property Value Reference
2S)-2-(Methylamino)propan-1-
IUPAC Name (I y2-(Methy Jprop [2]
0
Synonyms (S)-N-methylalaninol [1]
CAS Number 40916-73-2 [11[2]
Molecular Formula CaH11NO [2]
Molecular Weight 89.14 g/mol [1][2]
Colorless to yellow liquid
Appearance .
(predicted)
Boiling Point 73 °C at 11 Torr (predicted)
Density 0.880 £ 0.06 g/cm3 (predicted)
pKa 14.77 + 0.10 (predicted)
Stereochemistry

The stereochemistry of (2S)-2-(Methylamino)propan-1-ol is defined by the (S)-configuration at
the C-2 chiral center. This specific spatial arrangement of the methylamino, methyl,
hydroxymethyl, and hydrogen groups is crucial for its application as a chiral auxiliary and in the
enantioselective synthesis of pharmaceuticals. The biological activity of molecules derived from
this building block is often intrinsically linked to this specific stereocisomer, with the (R)-
enantiomer potentially exhibiting different or even adverse effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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